Cas no 2089255-52-5 (5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride)

• Product Name: 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride
• CAS No: 2089255-52-5
• MF: C₉H₁₁ClN₂S
• MW: 214.715039491653
• CID: 4636303
• Update Time: 2025-05-22

5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride
• AT20897
• 5-(AMINOMETHYL)-2-(METHYLTHIO)BENZONITRILE HCL
• 5-(aminomethyl)-2-methylsulfanylbenzonitrile;hydrochloride

• Inchi： 1S/C9H10N2S.ClH/c1-12-9-3-2-7(5-10)4-8(9)6-11;/h2-4H,5,10H2,1H3;1H
• InChI Key： YABBMTVXERVPKV-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC(=CC=1C#N)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 75.1

Additional information on 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride

Comprehensive Overview of 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride (CAS No. 2089255-52-5)

5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride (CAS No. 2089255-52-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of benzonitrile derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both aminomethyl and methylsulfanyl functional groups enhances its reactivity, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride has surged due to its potential role in the synthesis of novel therapeutic agents. Researchers are particularly interested in its application for designing small-molecule inhibitors targeting specific enzymes or receptors. The compound’s unique structure allows for modifications that can improve pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in modern drug development.

One of the trending topics in the scientific community is the exploration of nitrile-containing compounds for their diverse biological activities. 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride fits into this category, as the benzonitrile core is often associated with antimicrobial, anti-inflammatory, and anticancer properties. This aligns with the growing interest in precision medicine and targeted therapies, where researchers seek compounds with high specificity and minimal side effects.

The compound’s hydrochloride salt form further enhances its stability and suitability for laboratory use. This is particularly important for researchers working on high-throughput screening or combinatorial chemistry, where consistent purity and solubility are essential. Additionally, the methylsulfanyl group introduces a sulfur atom into the structure, which can influence electronic properties and binding interactions in molecular design.

From an industrial perspective, 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride is often sourced by pharmaceutical companies and contract research organizations (CROs) engaged in medicinal chemistry projects. Its CAS No. 2089255-52-5 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound’s synthesis typically involves multi-step organic reactions, including amination, cyanation, and thioetherification, which are well-documented in peer-reviewed literature.

Another area of interest is the compound’s potential role in agrochemical research. Nitrile derivatives are frequently explored for their pesticidal and herbicidal activities, and 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride could contribute to the development of next-generation crop protection agents. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

For researchers and procurement specialists, understanding the spectroscopic data and analytical profiles of this compound is crucial. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. These analytical methods are frequently discussed in online forums and scientific databases, reflecting their importance in quality control.

In summary, 5-(Aminomethyl)-2-(methylsulfanyl)benzonitrile hydrochloride (CAS No. 2089255-52-5) represents a promising building block in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it a subject of ongoing investigation, particularly in the context of drug discovery and molecular design. As the scientific community continues to explore innovative applications for nitrile-containing compounds, this molecule is poised to remain a key player in advancing research and development efforts.